Cas no 408372-30-5 (5-(3-fluorophenyl)-2-methoxybenzaldehyde)

5-(3-Fluorophenyl)-2-methoxybenzaldehyde is a fluorinated aromatic aldehyde featuring a methoxy substituent at the ortho position relative to the formyl group. This compound is of interest in synthetic organic chemistry due to its versatile reactivity, particularly in the construction of complex heterocyclic frameworks and pharmaceutical intermediates. The presence of both electron-donating (methoxy) and electron-withdrawing (fluoro) groups enhances its utility in regioselective transformations, such as nucleophilic aromatic substitutions or cross-coupling reactions. Its well-defined structure and stability under standard conditions make it a reliable building block for medicinal chemistry and materials science applications. The compound is typically characterized by NMR, HPLC, and mass spectrometry to ensure high purity.
5-(3-fluorophenyl)-2-methoxybenzaldehyde structure
408372-30-5 structure
Product Name:5-(3-fluorophenyl)-2-methoxybenzaldehyde
CAS No:408372-30-5
MF:C14H11FO2
MW:230.234347581863
CID:3169300
PubChem ID:54912536
Update Time:2025-05-28

5-(3-fluorophenyl)-2-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • [1,1'-BIPHENYL]-3-CARBOXALDEHYDE, 3'-FLUORO-4-METHOXY-
    • 5-(3-fluorophenyl)-2-methoxybenzaldehyde
    • AKOS005821116
    • 408372-30-5
    • 3'-fluoro-4-methoxy-[1,1'-biphenyl]-3-carbaldehyde
    • EN300-1067912
    • A1-62797
    • Inchi： 1S/C14H11FO2/c1-17-14-6-5-11(7-12(14)9-16)10-3-2-4-13(15)8-10/h2-9H,1H3
    • InChI Key： OIYACMPNOOMWEK-UHFFFAOYSA-N
    • SMILES： FC1=CC=CC(=C1)C1C=CC(=C(C=O)C=1)OC

Computed Properties

  • Exact Mass: 230.07430775Da
  • Monoisotopic Mass: 230.07430775Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 26.3Ų

5-(3-fluorophenyl)-2-methoxybenzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1067912-0.05g
5-(3-fluorophenyl)-2-methoxybenzaldehyde
 408372-30-5 95%
0.05g
 $468.0 2023-10-28
Enamine
EN300-1067912-0.1g
5-(3-fluorophenyl)-2-methoxybenzaldehyde
 408372-30-5 95%
0.1g
 $490.0 2023-10-28
Enamine
EN300-1067912-0.25g
5-(3-fluorophenyl)-2-methoxybenzaldehyde
 408372-30-5 95%
0.25g
 $513.0 2023-10-28
Enamine
EN300-1067912-0.5g
5-(3-fluorophenyl)-2-methoxybenzaldehyde
 408372-30-5 95%
0.5g
 $535.0 2023-10-28
Enamine
EN300-1067912-1.0g
5-(3-fluorophenyl)-2-methoxybenzaldehyde
 408372-30-5
1g
 $728.0 2023-05-24
Enamine
EN300-1067912-2.5g
5-(3-fluorophenyl)-2-methoxybenzaldehyde
 408372-30-5 95%
2.5g
 $1089.0 2023-10-28
Enamine
EN300-1067912-5.0g
5-(3-fluorophenyl)-2-methoxybenzaldehyde
 408372-30-5
5g
 $2110.0 2023-05-24
Enamine
EN300-1067912-10.0g
5-(3-fluorophenyl)-2-methoxybenzaldehyde
 408372-30-5
10g
 $3131.0 2023-05-24
Enamine
EN300-1067912-1g
5-(3-fluorophenyl)-2-methoxybenzaldehyde
 408372-30-5 95%
1g
 $557.0 2023-10-28
Enamine
EN300-1067912-5g
5-(3-fluorophenyl)-2-methoxybenzaldehyde
 408372-30-5 95%
5g
 $1614.0 2023-10-28

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